Cas no 1341774-60-4 ()

• CAS No: 1341774-60-4
• MF: C₁₆H₂₀NS
• MW: 258.401702880859
• CID: 6768970
• PubChem ID: 54756495
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C16H20NS/c1-11-8-12(2)16(13(3)9-11)17-10-18-15-7-5-4-6-14(15)17/h8-10H,4-7H2,1-3H3/q+1
• InChI Key： VOSUQICFPXWZCN-UHFFFAOYSA-N
• SMILES： S1C=[N+](C2C(C)=CC(C)=CC=2C)C2=C1CCCC2

Computed Properties

• Exact Mass: 258.13164582g/mol
• Monoisotopic Mass: 258.13164582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 32.1Ų